Cas no 175021-11-1 ((3,3-Dimethoxycyclobutyl)methanol)

• Product Name: (3,3-Dimethoxycyclobutyl)methanol
• CAS No: 175021-11-1
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD11110681
• CID: 139405
• PubChem ID: 10486988
• Update Time: 2025-05-20

(3,3-Dimethoxycyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,3-Dimethoxycyclobutyl)methanol
• Cyclobutanemethanol, 3,3-dimethoxy-
• (3,3-dimethoxycyclobutyl)methan-1-ol
• (3,3-dimethoxy-cyclobutyl)-methanol
• 3,3-dimethoxycyclobutanemethanol

• MDL： MFCD11110681
• Inchi： 1S/C7H14O3/c1-9-7(10-2)3-6(4-7)5-8/h6,8H,3-5H2,1-2H3
• InChI Key： PPZLOPBUFOFNKE-UHFFFAOYSA-N
• SMILES： O(C)C1(CC(CO)C1)OC

Computed Properties

• Exact Mass: 146.09400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0

Experimental Properties

• Density: 1.06
• Boiling Point: 190 ºC
• Flash Point: 69 ºC
• PSA: 38.69000
• LogP: 0.37780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (3,3-Dimethoxycyclobutyl)methanol

(3,3-Dimethoxycyclobutyl)methanol: A Comprehensive Overview

(3,3-Dimethoxycyclobutyl)methanol, also known by its CAS registry number 175021-11-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with methoxy groups and a methanol substituent. The molecule's structure not only imparts it with interesting physical properties but also opens up possibilities for various applications in both academic and industrial settings.

The synthesis of (3,3-Dimethoxycyclobutyl)methanol has been a topic of extensive research. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclobutane ring, which is a critical step in the synthesis process. These advancements have not only improved the efficiency of production but also paved the way for further modifications to the molecule's structure, enabling researchers to explore its potential in diverse chemical systems.

The physical properties of (3,3-Dimethoxycyclobutyl)methanol are equally intriguing. The compound exhibits a relatively low melting point and moderate boiling point, making it suitable for use in various chemical reactions under controlled conditions. Its solubility in common organic solvents further enhances its utility in laboratory settings. Recent research has also highlighted the compound's ability to form stable complexes with certain metal ions, a property that could be exploited in catalytic applications.

In terms of applications, (3,3-Dimethoxycyclobutyl)methanol has shown promise in several areas. One of the most promising applications is in the field of drug discovery, where its unique structure could serve as a scaffold for developing new pharmaceutical agents. Additionally, the compound has been explored as a potential precursor for advanced materials, such as polymers and nanomaterials, due to its ability to undergo various polymerization reactions.

Recent studies have also delved into the environmental impact of (3,3-Dimethoxycyclobutyl)methanol. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for use in industrial processes. These studies have provided valuable insights into the compound's environmental fate and have guided efforts to develop more sustainable production methods.

In conclusion, (3,3-Dimethoxycyclobutyl)methanol is a versatile compound with a wide range of potential applications. Its unique structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of this compound's chemistry and functionality, it is likely that (3,3-Dimethoxycyclobutyl)methanol will play an increasingly important role in both academic and industrial contexts.